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Compound of Interest

Compound Name: Desethyl Sildenafil-d3

Cat. No.: B584244 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for Desethyl
Sildenafil-d3, a deuterated metabolite of Sildenafil. The information is intended to support

laboratory research, drug development, and analytical applications by providing key safety

data, handling protocols, and relevant biochemical context.

Chemical and Physical Properties
Desethyl Sildenafil-d3 is a stable isotope-labeled analog of Desethyl Sildenafil, which is a

metabolite of the phosphodiesterase type 5 (PDE5) inhibitor, Sildenafil.[1] As a deuterated

compound, it is primarily used as an internal standard for the quantification of Desethyl

Sildenafil in various analytical methods.[2][3]

Table 1: Physical and Chemical Properties of Desethyl Sildenafil-d3 and related compounds
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Property
Desethyl Sildenafil-
d3

O-Desethyl
Sildenafil

O-Desethyl O-
Propyl Sildenafil-d3

Molecular Formula C₂₀H₂₃D₃N₆O₄S[4] C₂₀H₂₆N₆O₄S[5][6] C₂₃H₂₉D₃N₆O₄S[7]

Molecular Weight 449.52 g/mol [4] 446.52 g/mol [6] 491.62 g/mol [7]

Appearance
White to off-white

solid[8]
No Data Available Powder[9]

Melting Point No Data Available
>267°C (decomposes)

[6]
No Data Available

Boiling Point No Data Available No Data Available No Data Available

Solubility No Data Available No Data Available

Soluble in Chloroform,

Dichloromethane,

DMSO[9]

Storage Temperature -20°C[8] or 2-8°C[1] 2-8°C[1]
2-8°C, protected from

air and light[9]

Stability

Stable for ≥ 4 years

when stored at

-20°C[10]

No Data Available No Data Available

Hazard Identification and Toxicology
The toxicological properties of Desethyl Sildenafil-d3 have not been thoroughly investigated.

[8] However, based on the data available for similar compounds and Safety Data Sheets

(SDS), it should be handled as a hazardous substance.

GHS Hazard Statements:[5][8][11]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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Potential Health Effects:[8]

Inhalation: May be harmful and cause respiratory tract irritation.

Skin: May be harmful if absorbed through the skin and causes skin irritation.

Eyes: Causes serious eye irritation.

Ingestion: Harmful if swallowed.

Table 2: Toxicological Data Summary

Metric Value Source

Acute Toxicity (Oral)
Category 4 (Harmful if

swallowed)
[8][11]

Skin Corrosion/Irritation
Category 2 (Causes skin

irritation)
[8][11]

Serious Eye Damage/Irritation
Category 2A (Causes serious

eye irritation)
[8][11]

Specific target organ toxicity

(single exposure)

Category 3 (May cause

respiratory irritation)
[8][11]

Ecotoxicity

No data available. An

environmental hazard cannot

be excluded in the event of

unprofessional handling or

disposal.[8]

[8]

Note: Detailed toxicological studies with specific LD50 or LC50 values for Desethyl Sildenafil-
d3 are not publicly available. The hazard classification is based on available SDS for the

compound and its analogs.

Safety and Handling Guidelines
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Proper handling and the use of personal protective equipment are essential to minimize

exposure and ensure laboratory safety.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles with side-shields conforming to EN166

(EU) or NIOSH (US) approved standards.[12]

Skin Protection: Wear protective gloves (inspected prior to use) and a lab coat. Handle with

appropriate gloves and dispose of contaminated gloves after use.[12]

Respiratory Protection: In case of insufficient ventilation or when dust is formed, wear a

suitable respiratory mask.[8]

Hygiene Measures: Handle in accordance with good industrial hygiene and safety practices.

Wash hands before breaks and at the end of the workday. Avoid contact with skin and eyes.

[8]

Storage and Disposal
Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[8][12]

Recommended long-term storage is at -20°C or 2-8°C, protected from light.[2][8][9][13]

Disposal: Dispose of the substance and its container in accordance with all applicable

federal, state, and local regulations. Do not let the product enter drains.[12]

First Aid Measures
General Advice: If exposed or concerned, get medical advice/attention. Show the Safety

Data Sheet to the doctor in attendance.[8]

If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell.[8]

If on Skin: Wash with plenty of soap and water.[8]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[8]
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If Inhaled: Remove person to fresh air and keep comfortable for breathing.

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of Desethyl Sildenafil-d3 are

not readily available in the public domain. However, its primary application is as an internal

standard in bioanalytical methods. The following is a representative protocol for this use.

Quantification of Sildenafil using Desethyl Sildenafil-d3
as an Internal Standard by LC-MS/MS
This protocol outlines a common method for the analysis of Sildenafil in biological matrices,

employing Desethyl Sildenafil-d3 for accurate quantification.

Methodology:

Sample Preparation (Protein Precipitation):

To a 100 µL aliquot of the biological sample (e.g., plasma), add a known concentration of

Desethyl Sildenafil-d3 internal standard solution.

Add a protein precipitating agent (e.g., acetonitrile).

Vortex the mixture to ensure thorough mixing and protein precipitation.

Centrifuge the sample to pellet the precipitated proteins.

Transfer the supernatant to a clean vial for analysis.

Chromatographic Separation:

Perform separation using a suitable liquid chromatography (LC) column (e.g., C18).

Use a mobile phase gradient appropriate for the separation of Sildenafil and Desethyl
Sildenafil-d3.

Mass Spectrometric Detection:
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Utilize a tandem mass spectrometer (MS/MS) with an appropriate ionization source (e.g.,

electrospray ionization - ESI).

Monitor for specific precursor-to-product ion transitions for both Sildenafil and Desethyl
Sildenafil-d3 to ensure specificity and sensitivity.

Quantification:

Construct a calibration curve by plotting the peak area ratio of the analyte to the internal

standard against the concentration of the calibration standards.

Determine the concentration of Sildenafil in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Visualizations
Safe Handling Workflow
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Safe Handling Workflow for Desethyl Sildenafil-d3

Receipt of Compound

Store at -20°C or 2-8°C
Keep container tightly sealed

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Weighing and Handling in a
Ventilated Enclosure

Experimental Use

Decontaminate Work Surfaces

Dispose of Waste in Accordance with
Local, State, and Federal Regulations

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Desethyl Sildenafil-d3.

Emergency Exposure Response
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Emergency Response for Accidental Exposure

action_node Accidental Exposure Occurs

Skin Contact?

Eye Contact?

No

Wash with plenty of soap and water

Yes

Inhalation?

No

Rinse cautiously with water for several minutes

Yes

Ingestion?

No

Move to fresh air

Yes

Seek Immediate Medical Attention
(Bring SDS)

No Call a POISON CENTER or doctor

Yes

Click to download full resolution via product page

Caption: Decision-making flowchart for emergency procedures in case of exposure.
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Putative Signaling Pathway
Desethyl Sildenafil is a metabolite of Sildenafil, a known PDE5 inhibitor.[6] It is expected to

have a similar mechanism of action. The following diagram illustrates the signaling pathway of

Sildenafil, which is presumed to be relevant for its desethyl metabolite.

Putative Signaling Pathway of Desethyl Sildenafil

Smooth Muscle Cell

Soluble Guanylate Cyclase (sGC)

cGMP

Activation

GTP

Phosphodiesterase 5 (PDE5) Protein Kinase G (PKG)

Activates

5'-GMP (Inactive)

Hydrolysis

Smooth Muscle Relaxation

Nitric Oxide (NO)

Desethyl Sildenafil-d3

Inhibits

Click to download full resolution via product page
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Caption: The inhibitory effect on PDE5 leads to increased cGMP and smooth muscle

relaxation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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